Cas no 2137739-88-7 (6-(6-Methylpiperidin-2-yl)spiro[2.5]octan-1-amine)

• Product Name: 6-(6-Methylpiperidin-2-yl)spiro[2.5]octan-1-amine
• CAS No: 2137739-88-7
• MF: C₁₄H₂₆N₂
• MW: 222.369643688202
• CID: 6184055
• PubChem ID: 165741260
• Update Time: 2025-11-06

6-(6-Methylpiperidin-2-yl)spiro[2.5]octan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-767820
• 6-(6-methylpiperidin-2-yl)spiro[2.5]octan-1-amine
• 2137739-88-7
• 6-(6-Methylpiperidin-2-yl)spiro[2.5]octan-1-amine

• Inchi： 1S/C14H26N2/c1-10-3-2-4-12(16-10)11-5-7-14(8-6-11)9-13(14)15/h10-13,16H,2-9,15H2,1H3
• InChI Key： RXLBHCQWOJXNQG-UHFFFAOYSA-N
• SMILES： NC1CC21CCC(C1CCCC(C)N1)CC2

Computed Properties

• Exact Mass: 222.209598838g/mol
• Monoisotopic Mass: 222.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38Ų

Additional information on 6-(6-Methylpiperidin-2-yl)spiro[2.5]octan-1-amine

Comprehensive Overview of 6-(6-Methylpiperidin-2-yl)spiro[2.5]octan-1-amine (CAS No. 2137739-88-7): Structure, Applications, and Research Insights

The compound 6-(6-Methylpiperidin-2-yl)spiro[2.5]octan-1-amine (CAS No. 2137739-88-7) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its spirocyclic framework and amine functionality make it a versatile candidate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics. Researchers are increasingly exploring its potential as a bioactive scaffold due to its ability to interact with diverse biological targets.

One of the most intriguing aspects of 6-(6-Methylpiperidin-2-yl)spiro[2.5]octan-1-amine is its conformational rigidity, which enhances binding specificity to receptors. This property aligns with current trends in precision medicine, where molecular stability is critical for reducing off-target effects. The compound’s methylpiperidine moiety further contributes to its lipophilicity, improving blood-brain barrier penetration—a key factor in neuropharmacology applications.

In recent years, the demand for novel spirocyclic compounds has surged, driven by their success in treating neurodegenerative diseases like Alzheimer’s and Parkinson’s. 6-(6-Methylpiperidin-2-yl)spiro[2.5]octan-1-amine is often compared to other spiro[2.5]octane derivatives in academic discussions, with studies highlighting its superior metabolic stability. These findings are frequently cited in high-impact journals, reflecting the compound’s growing relevance.

Synthetic routes to CAS No. 2137739-88-7 typically involve multistep organic transformations, including ring-closing metathesis and reductive amination. Optimizing these processes is a hot topic in green chemistry circles, as researchers aim to reduce waste and improve yields. The compound’s chiral centers also present opportunities for asymmetric synthesis, a field gaining traction due to its implications for enantioselective drug action.

From a commercial perspective, 6-(6-Methylpiperidin-2-yl)spiro[2.5]octan-1-amine is cataloged by major chemical suppliers as a building block for medicinal chemistry. Its pricing and availability are frequently queried in industry databases, underscoring its utility in high-throughput screening campaigns. Patent analyses reveal its incorporation into several proprietary drug candidates, though specific indications remain confidential.

Environmental and safety profiles of CAS No. 2137739-88-7 are rigorously documented, complying with REACH and GMP standards. Unlike many heterocyclic amines, this compound exhibits low toxicity in preliminary assays, making it attractive for preclinical development. Such data are often highlighted in regulatory submissions and investigator brochures.

Future research on 6-(6-Methylpiperidin-2-yl)spiro[2.5]octan-1-amine may focus on its structure-activity relationships (SAR) and polypharmacology potential. With the rise of AI-driven drug design, computational models could predict new derivatives with enhanced efficacy. These advancements align with broader interests in fragment-based drug discovery and targeted protein degradation.

In summary, 6-(6-Methylpiperidin-2-yl)spiro[2.5]octan-1-amine (CAS No. 2137739-88-7) represents a compelling case study in modern pharmaceutical innovation. Its structural elegance and functional adaptability position it at the forefront of small-molecule therapeutics, answering pressing needs in both academia and industry.